1-(2-Hydroxyethyl)-2,5-dimethylpyrrole
Overview
Description
1-(2-Hydroxyethyl)-2-pyrrolidone serves as a versatile heterocyclic building block in the synthesis of pharmaceutical compounds . It can be used as a starting material for the preparation of chemical intermediates such as 1-vinylpyrrolidinone .
Synthesis Analysis
A preparation method of high-purity 1-[2-(2-hydroxyethoxy)ethyl]piperazine involves reacting piperazine and piperazine dihydrochloride in a solvent to prepare piperazine monohydrochloride .
Molecular Structure Analysis
The molecular structure of 1-(2-Hydroxyethyl)piperazine has the empirical formula C6H14N2O .
Chemical Reactions Analysis
The synthesis of piperazine derivatives involves methods like cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
Physical And Chemical Properties Analysis
1-(2-Hydroxyethyl)-2-pyrrolidone is a liquid with a refractive index of 1.496. It has a boiling point of 140-142 °C/3 mmHg and a density of 1.143 g/mL at 25 °C .
Scientific Research Applications
Chromatographic Separation
This compound has been used in the development of a new, sensitive, and rapid isocratic reversed phase chromatographic method (RP-HPLC–UV) for simultaneous separation of two newly co-formulated antiulcer mixtures . The method was validated as per the International Conference on Harmonization guidelines .
Antiulcer Formulations
It has been used in the formulation of antiulcer mixtures, specifically Amoxicillin, Vonoprazan and Clarithromycin [Mixture (I)], and Amoxicillin, Lansoprazole and Clarithromycin [Mixture (II)] . These mixtures are used effectively to treat and prevent recurrent gastric and duodenal ulcers caused by certain types of bacteria (H. pylori) .
Greenness Profile Assessment
The compound has been used in the assessment of the greenness profile of the developed chromatographic methods . The greenness of the developed chromatographic methods was assessed using an Eco-scale method .
Content Uniformity Testing
It has been applied for content uniformity testing as per the United States Pharmacopoeia (USP) . The acceptance value of Amoxicillin, in Mixture (I) was 2.88, the acceptance values for Am
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been shown to exhibit action against enzymes such asDHFR and enoyl ACP reductase . These enzymes play crucial roles in cellular metabolism and growth, making them potential targets for therapeutic intervention.
Mode of Action
For instance, inhibition of enzymes like DHFR and enoyl ACP reductase can disrupt cellular metabolism and growth .
Biochemical Pathways
Given its potential interaction with enzymes like dhfr and enoyl acp reductase, it’s likely that the compound affects pathways related to cellular metabolism and growth .
Result of Action
Similar compounds have been shown to exhibit antibacterial and antitubercular properties , suggesting that 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol may have similar effects.
properties
IUPAC Name |
2-(2,5-dimethylpyrrol-1-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO/c1-7-3-4-8(2)9(7)5-6-10/h3-4,10H,5-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AREYOJNLKFSXPK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1CCO)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90232499 | |
Record name | 1-(2-Hydroxyethyl)-2,5-dimethylpyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90232499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
83662-06-0 | |
Record name | 1-(2-Hydroxyethyl)-2,5-dimethylpyrrole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083662060 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 83662-06-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=44948 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(2-Hydroxyethyl)-2,5-dimethylpyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90232499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-HYDROXYETHYL)-2,5-DIMETHYLPYRROLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/28FUA53V3Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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